Itriglumide
Overview
Description
It is a potent and selective antagonist of the cholecystokinin B receptor, with significant antisecretory and antiulcer activities . This compound has been extensively studied for its potential therapeutic applications in treating acid-related disorders.
Preparation Methods
The synthesis of CR-2945 involves several steps:
Intermediate (I): The condensation of 3,5-dimethylisatoic acid anhydride with 8-azabicyclo[4.5]decane in the presence of triethylamine in refluxing toluene.
Intermediate (II): The reaction of 3-(1-naphthyl)glutaric anhydride with methanol to yield the racemic monomethyl ester, which is then subjected to optical resolution with cinchonine to obtain the 3®-monoester. This compound is then treated with thionyl chloride in refluxing ethyl ether.
Chemical Reactions Analysis
CR-2945 undergoes several types of chemical reactions:
Oxidation and Reduction: The compound can participate in redox reactions, although specific details on these reactions are limited.
Substitution: CR-2945 can undergo substitution reactions, particularly involving its functional groups.
Hydrolysis: The ester group in CR-2945 can be hydrolyzed under basic conditions to yield the corresponding carboxylic acid.
Common reagents and conditions used in these reactions include triethylamine, thionyl chloride, methanol, and sodium hydroxide. The major products formed from these reactions include the hydrolyzed carboxylic acid derivative of CR-2945.
Scientific Research Applications
Chemistry: As a selective cholecystokinin B receptor antagonist, CR-2945 is used in research to study receptor-ligand interactions and receptor signaling pathways.
Biology: The compound is used to investigate the role of cholecystokinin B receptors in various physiological processes, including gastric acid secretion and gastrointestinal motility.
Mechanism of Action
CR-2945 exerts its effects by selectively antagonizing the cholecystokinin B receptor. This receptor is involved in the regulation of gastric acid secretion and gastrointestinal motility. By blocking the receptor, CR-2945 inhibits the action of gastrin, a hormone that stimulates gastric acid secretion. This leads to a reduction in gastric acid production and provides relief from acid-related disorders .
Comparison with Similar Compounds
CR-2945 is unique due to its high selectivity and potency as a cholecystokinin B receptor antagonist. Similar compounds include:
L-365,260: Another cholecystokinin B receptor antagonist with similar antisecretory and antiulcer effects.
YM-022: A potent cholecystokinin B receptor antagonist with applications in gastrointestinal research.
These compounds share similar mechanisms of action but differ in their chemical structures and specific pharmacological profiles.
Properties
IUPAC Name |
(3R)-5-[2-(8-azaspiro[4.5]decane-8-carbonyl)-4,6-dimethylanilino]-3-naphthalen-1-yl-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H38N2O4/c1-22-18-23(2)31(28(19-22)32(39)35-16-14-33(15-17-35)12-5-6-13-33)34-29(36)20-25(21-30(37)38)27-11-7-9-24-8-3-4-10-26(24)27/h3-4,7-11,18-19,25H,5-6,12-17,20-21H2,1-2H3,(H,34,36)(H,37,38)/t25-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFOOVZCXWVAWOV-RUZDIDTESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C(=O)N2CCC3(CCCC3)CC2)NC(=O)CC(CC(=O)O)C4=CC=CC5=CC=CC=C54)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C(=O)N2CCC3(CCCC3)CC2)NC(=O)C[C@H](CC(=O)O)C4=CC=CC5=CC=CC=C54)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H38N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8048444 |
Source
|
| Record name | Itriglumide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8048444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
526.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
201605-51-8 |
Source
|
| Record name | Itriglumide [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0201605518 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Itriglumide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8048444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ITRIGLUMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/879A12466H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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